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Compound of Interest

4-[(4-Bromophenyl)amino]-4-
Compound Name:
oxobutanoic acid

cat. No.: B1273893

An In-Depth Technical Guide on 4-[(4-Bromophenyl)amino]-4-oxobutanoic Acid

This guide provides detailed information on the molecular properties of 4-[(4-
Bromophenyl)amino]-4-oxobutanoic acid, a compound of interest for researchers and
professionals in the fields of chemistry and drug development.

Molecular Formula and Weight

The chemical structure and properties of 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid
have been determined through analytical methodologies. The compound's molecular formula is
C10H10BrNO3.[1][2] Its molecular weight is approximately 272.11 g/mol .[2]

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for 4-[(4-Bromophenyl)amino]-4-
oxobutanoic acid are summarized in the table below.

Property Value
Molecular Formula C10H10BrNO3
Molecular Weight 272.11 g/mol
CAS Registry Number 25589-41-7
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Experimental Protocols

Synthesis of 4-[(4-Bromophenyl)amino]-4-oxobutanoic Acid:
A common laboratory synthesis involves the reaction of succinic anhydride with 4-bromoaniline.

e Reactant Preparation: Equimolar amounts of succinic anhydride and 4-bromoaniline are
measured.

o Reaction: The reactants are dissolved in a suitable solvent, such as glacial acetic acid.
e Heating: The reaction mixture is heated under reflux to facilitate the reaction.
o Crystallization: Upon cooling, the product precipitates out of the solution.

 Purification: The precipitate is collected by filtration, washed with a cold solvent (e.g., water)
to remove impurities, and then dried under a vacuum to yield the final product.

Molecular Structure and Composition

The molecular structure of 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid consists of a
bromophenyl group linked to a butanoic acid moiety via an amide bond. The following diagram
illustrates the elemental composition that constitutes the molecule's formula and contributes to

its overall molecular weight.
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Elemental Composition of 4-[(4-Bromophenyl)amino]-4-oxobutanoic Acid

Carbon (C)
10 atoms

Hydrogen (H)

10 atoms

Bromine (Br) Molecular Formula Molecular Weight
1 atom C10H10BrNO3 272.11 g/mol

Nitrogen (N)
1 atom

Oxygen (O)
3 atoms

Click to download full resolution via product page

Elemental composition leading to the molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. GSRS [gsrs.ncats.nih.gov]

e 2. chemwhat.com [chemwhat.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1273893?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273893?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9MBQ53X7X
https://www.chemwhat.com/4-4-bromophenylamino-4-oxobutanoic-acid-cas-25589-41-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [4-[(4-Bromophenyl)amino]-4-oxobutanoic acid
molecular weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273893#4-4-bromophenyl-amino-4-oxobutanoic-
acid-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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